Cas no 4439-87-6 (Benzeneacetic acid, a-(2-oxopropyl)-)

Benzeneacetic acid, a-(2-oxopropyl)- Properties
Names and Identifiers
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- Benzeneacetic acid, a-(2-oxopropyl)-
- 2-Phenyllevulinic acid
- 4-oxo-2-phenylpentanoic acid
- 2-phenyl-4-oxopentanoic acid
- 4-Oxo-2-phenyl-valeriansaeure
- 4-oxo-2-phenyl-valeric acid
- SCHEMBL3876478
- MFCD00021712
- AKOS022342872
- NCIOpen2_000073
- 2-PHENYLLEVULINICACID
- NSC-65632
- AT33275
- beta-acetyl phenyl propanoic acid
- DTXSID70289926
- 4439-87-6
- NSC65632
-
- InChIKey: VUGQILCTHFEHDB-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12O3/c1-8(12)7-10(11(13)14)9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,13,14)
- SMILES: CC(CC(C1C=CC=CC=1)C(=O)O)=O
Computed Properties
- Exact Mass: 192.07900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 192.078644241g/mol
- Heavy Atom Count: 14
- Complexity: 217
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- LogP: 1.83390
- PSA: 54.37000
- Melting Point: 127°C
Benzeneacetic acid, a-(2-oxopropyl)- Security Information
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
- Risk Phrases: 36/37/38
Benzeneacetic acid, a-(2-oxopropyl)- Customs Data
- HS CODE:2918300090
- Customs Data:
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Benzeneacetic acid, a-(2-oxopropyl)- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00D9G9-250mg |
2-PHENYLLEVULINIC ACID |
4439-87-6 | 250mg |
$236.00 | 2024-05-02 | ||
A2B Chem LLC | AG17977-250mg |
2-PHENYLLEVULINIC ACID |
4439-87-6 | 250mg |
$200.00 | 2024-04-20 |
Benzeneacetic acid, a-(2-oxopropyl)- Related Literature
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Bryan T. Yonemoto,Zhuojia Lin,Feng Jiao Chem. Commun., 2012,48, 9132-9134
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Manik Jana,Raja Narayansamy,Kamini Tripathi,Harapriya Rath Org. Biomol. Chem., 2022,20, 6741-6749
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Luz Tortajada,Carles Felip-León,María J. Vicent Polym. Chem., 2022,13, 718-735
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Neeta Lala,Murali Sastry Phys. Chem. Chem. Phys., 2000,2, 2461-2466
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Florian Bartels,Young J. Hong,Daijiro Ueda,Manuela Weber,Tsutomu Sato,Dean J. Tantillo,Mathias Christmann Chem. Sci., 2017,8, 8285-8290
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7. Notices
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Yaoming Xiao,Gaoyi Han,Yanping Li,Miaoyu Li,Yunzhen Chang,Jihuai Wu J. Mater. Chem. A, 2014,2, 16531-16537
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9. Contents
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Lukas Wolf,Heinz Hoffmann,Kei Watanabe,Tohru Okamoto Phys. Chem. Chem. Phys., 2011,13, 3248-3256
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